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Compound Focus: Zatolmilast

CAS No.: 1606974-33-7

Cat. No.: S3336627

Get Quote

Storage & Stability Specifications

For your quick reference, the key storage and stability data from product data sheets are summarized in the

following table.

Form Temperature Stability Duration Reconstitution/Solubility

Powder [1] [2] -20°C [1] [2] 3 years [1] N/A

Solid (from supplier)
[1]

4°C [1] 2 years [1] N/A

Solution in DMSO [1] -80°C [1] 2 years [1] -

Solution in DMSO [1] -20°C [1] 1 year [1] -

Reconstituted Solution
(10 mM in DMSO) [1]

Room Temperature
(for reconstitution) [1]

Short-term (ready for
reconstitution) [1]

≥ 100 mg/mL (246.43 mM)
[1]

- - - 81 mg/mL (199.6 mM) in
DMSO [2]

- - - <1 mg/mL in Water [2]
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Troubleshooting & FAQs

Here are answers to common questions researchers might encounter when working with Zatolmilast.

Q1: What is the recommended long-term storage condition for Zatolmilast powder? The most stable

long-term storage for Zatolmilast powder is at -20°C, where it remains stable for up to 3 years [1]. Storage

at 4°C is also possible for up to 2 years [1].

Q2: How should I prepare and store stock solutions of Zatolmilast? Stock solutions are typically

prepared in DMSO.

For maximum stability, store aliquots at -80°C, where they are stable for 2 years [1].
For frequent use, storage at -20°C is acceptable for 1 year [1].

Note that DMSO is hygroscopic (absorbs moisture from the air), which can affect solubility and
concentration. Always use fresh, anhydrous DMSO for preparing stock solutions [1].

Q3: The compound doesn't seem to dissolve properly. What should I check?

Confirm Solvent: Zatolmilast is highly soluble in DMSO but has very low solubility in water [1] [2].
Ensure you are using the correct solvent.

Check for Moisture: Hygroscopic DMSO can significantly impact solubility. Use a newly opened
bottle if you encounter issues [1].

Warm and Mix: Gently warming the tube and vortexing can help dissolve the compound. A brief
sonication in a water bath can also be effective.

Q4: Is Zatolmilast stable in aqueous buffers? No, Zatolmilast has very low solubility in water (<1

mg/mL) [2]. Dilutions in aqueous buffers should be prepared immediately before use from a concentrated

DMSO stock solution. The stability in these aqueous solutions for long-term experiments has not been

established and should be validated by the researcher.

Experimental Protocol Context

To help you understand how Zatolmilast is used in practice, here is an example of an in vivo administration

protocol from a published study. Note that this protocol is for context and the specific formulation should be

optimized for your experimental system.
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Study Objective: To evaluate the cognitive benefits of Zatolmilast in a mouse model of Fragile X

syndrome [1].
Test Compound: Zatolmilast [1].

Formulation: The details of the vehicle used for oral administration (e.g., suspension in
methylcellulose) are not specified in the available data [1].

Dosage Regimen: Mice were administered Zatolmilast orally at doses ranging from 0.1 to 30 mg/kg.
Cognitive function was assessed 24 hours after a single administration [1].

Key Findings: The study reported a significant improvement in novel object recognition at doses
above 0.3 mg/kg [1].

Key Workflow for Handling Zatolmilast

The diagram below outlines the core workflow for handling and storing Zatolmilast, integrating the stability

information from the tables above.
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Receive Zatolmilast

Store Powder at -20°C
(Stable for 3 years)

Prepare Stock Solution?

Reconstitute in fresh DMSO
(Concentration: ≥100 mg/mL)

Yes

Keep as powder

No

Expected Use?

Aliquot & Store at -80°C
(Stable for 2 years)

For long-term archive

Aliquot & Store at -20°C
(Stable for 1 year)

For frequent use
(within a year)

Dilute in buffer for experiment
(Use immediately)

When needed When needed
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.medchemexpress.com/bpn14770.html
https://www.selleckchem.com/products/bpn14770.html
https://www.smolecule.com/products/b3336627#zatolmilast-stability-storage-conditions-80-c
https://www.smolecule.com/products/b3336627#zatolmilast-stability-storage-conditions-80-c
https://www.smolecule.com/products/b3336627#zatolmilast-stability-storage-conditions-80-c
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3336627?utm_src=pdf-bulk
https://www.smolecule.com/products/s3336627?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

